Cas no 88542-94-3 ((2R)-2-(hexadecanoyloxy)-3-[(9Z)-hexadec-9-en-1-yloxy]propyl 2-(trimethylammonio)ethyl phosphate)

• Product Name: (2R)-2-(hexadecanoyloxy)-3-[(9Z)-hexadec-9-en-1-yloxy]propyl 2-(trimethylammonio)ethyl phosphate
• CAS No: 88542-94-3
• MF: C₄₀H₈₀NO₇P
• MW: 718.039474487305
• CID: 1928068
• PubChem ID: 6443155
• Update Time: 2025-04-21

(2R)-2-(hexadecanoyloxy)-3-[(9Z)-hexadec-9-en-1-yloxy]propyl 2-(trimethylammonio)ethyl phosphate Chemical and Physical Properties

Names and Identifiers

• (2R)-2-(hexadecanoyloxy)-3-[(9Z)-hexadec-9-en-1-yloxy]propyl 2-(trimethylammonio)ethyl phosphate
• [(2R)-2-hexadecanoyloxy-3-[(Z)-hexadec-9-enoxy]propyl] 2-(trimethylazaniumyl)ethyl phosphate
• 88542-94-3
• 3,5,9-Trioxa-4-phosphapentacos-18-en-1-aminium, 4-hydroxy-N,N,N-trimethyl-7-((1-oxohexadecyl)oxy)-, inner salt, 4-oxide, (R-(Z))-

• Inchi： 1S/C40H80NO7P/c1-6-8-10-12-14-16-18-20-22-24-26-28-30-32-35-45-37-39(38-47-49(43,44)46-36-34-41(3,4)5)48-40(42)33-31-29-27-25-23-21-19-17-15-13-11-9-7-2/h16,18,39H,6-15,17,19-38H2,1-5H3/b18-16-/t39-/m1/s1
• InChI Key： BXQUYBIIGCTQFV-MGIDVFSBSA-N
• SMILES： P(=O)([O-])(OC[C@@H](COCCCCCCCC/C=C\CCCCCC)OC(CCCCCCCCCCCCCCC)=O)OCC[N+](C)(C)C

Computed Properties

• Exact Mass: 717.56724089Da
• Monoisotopic Mass: 717.56724089Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 49
• Rotatable Bond Count: 39
• Complexity: 794
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 12.9
• Topological Polar Surface Area: 94.1Ų